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The table below summarizes key experimental data from recent field studies on the impact of different types

of insecticide-treated nets.

Study
Location

Net Type (vs.
Comparator)

Study Design
Key
Outcome
Metric

Reported
Impact

Notes & Context

Ebonyi
State,
Nigeria
[1]

Deltamethrin-

PBO ITNs (vs.
no net

scenario)

Controlled

Interrupted
Time Series

Malaria Case

Incidence (2
years post)

46.7%
decrease
(95%CI:

-51.5, -40.8%;
p<0.001)

High-intensity

pyrethroid
resistance

confirmed.
Standard ITNs in a

comparison state
were associated

with a 28.6%
increase in

incidence. [1]
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Study
Location

Net Type (vs.
Comparator)

Study Design
Key
Outcome
Metric

Reported
Impact

Notes & Context

Uganda
[2]

Pyrethroid-PBO
ITNs (vs.

Pyrethroid-
Pyriproxyfen

ITNs)

Pragmatic
Cluster-

Randomized
Trial

Malaria
Incidence

Rate Ratio (2
years post)

No
significant
difference
(IRR: 1.06,

95%CI: 0.91-
1.22, p=0.47)

Both next-gen nets
reduced incidence

from baseline.
Choice may

depend on cost
and availability, as

efficacy was
similar. [2]

Kisantu,
DRC [3]

Deltamethrin-
PBO ITNs (vs.

Deltamethrin-
only ITNs)

Quasi-
experimental

(Cluster
allocation)

Malaria
Infection

Incidence

Incidence
remained

higher in
control group

over time

PBO nets showed
better bio-efficacy

after 12 months of
community use. [3]

Rwanda
[4]

Pyrethroid-PBO

ITNs (vs.
Standard

Pyrethroid
ITNs)

Pragmatic

Observational
Study

Malaria

Incidence (2
years post-

distribution)

Reduction

sustained in
PBO districts

In standard net

districts, the initial
reduction was not

sustained into the
second year. [4]

Detailed Experimental Protocols

To ensure the data is reproducible and credible for professionals, here are the methodologies from the key

studies cited.

Nigeria Study (Controlled Interrupted Time Series) [1]:

Data Collection: Monthly malaria case incidence data was extracted from the National Health

Management Information System (NHMIS) for two years before and after the PBO ITN
campaign.

Analysis: A multilevel mixed-effects negative binomial model was used to compare the
observed incidence with a modelled scenario where no ITNs were distributed.
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Entomological Sub-study: A pre-post analysis assessed human biting rates and indoor resting

density during high transmission seasons before and after the campaign.

Uganda Trial (Pragmatic Cluster-Randomized Trial) [2]:

Setting & Randomization: The trial was embedded in a national net campaign. Sixty-four

clusters (health facility areas) in high-burden districts were randomized 1:1 to receive either
Pyrethroid-PBO (PermaNet 3.0) or Pyrethroid-Pyriproxyfen (Royal Guard) nets.

Outcome Measurement: The primary outcome was malaria incidence in residents of all ages,
estimated from enhanced health facility surveillance over two years. Cross-sectional community

surveys were also conducted at 12 and 24 months to assess parasite prevalence and net
coverage.

DRC Study (Quasi-experimental) [3]:

Cluster Allocation: 30 villages were randomly allocated to receive either deltamethrin-only or
deltamethrin-PBO LLINs.

Follow-up: Children were actively followed for malaria infection. Mosquito density was
monitored via human landing catches and CDC Prokopack aspirators at quarterly intervals.

Durability: The bio-efficacy of the nets themselves was tested every six months.

Mechanism of Action and Evidence Synthesis

The following diagrams illustrate the logical pathway of PBO synergism and the process of synthesizing

evidence from these studies.
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Research Question:
PBO Net Impact on Malaria Incidence

Study Design Selection

• Controlled Interrupted
Time Series (Nigeria)

• Cluster-Randomized
Trial (Uganda)

• Quasi-Experimental
Study (DRC)

• Pragmatic Observational
Study (Rwanda)

Data Collection

• Routine Health Facility Data
(HMIS/DHIS2)

• Active Case Detection
(Community Surveys)

• Entomological Surveillance
(Mosquito Collection/Testing)

Data Analysis & Synthesis

• Statistical Modeling
(e.g., Negative Binomial) • Incidence Rate Ratios (IRR) • Comparison to Baseline

and Control Groups

Conclusion:
PBO nets are effective in
pyrethroid-resistant areas
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Key Takeaways for Researchers

Context is Crucial: The superior performance of PBO ITNs is most pronounced in settings with
confirmed pyrethroid resistance mediated by metabolic mechanisms (P450 enzymes), which

the PBO synergist specifically inhibits [1] [4]. In the Uganda trial, where both next-gen nets showed
similar efficacy, the underlying resistance profile of the mosquito population is a key factor for

interpretation [2].
Durability Considerations: The protective effect of PBO ITNs, while sustained longer than standard

nets, may wane over time. Studies note a potential loss of chemical durability after the first year and
highlight that physical net integrity and community usage rates are critical for long-term impact [3] [2].

An Evolving Landscape: PBO ITNs are one of several new tools. The choice between them, such
as PBO versus pyriproxyfen nets, may involve trade-offs between cost, availability, and the specific

resistance profile of the target vector population [2].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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